Cas no 100940-01-0 (Piperazin-1-yl-m-tolyl-methanone Hydrochloride)

• Product Name: Piperazin-1-yl-m-tolyl-methanone Hydrochloride
• CAS No: 100940-01-0
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD08444057
• CID: 1130622
• PubChem ID: 2760447
• Update Time: 2024-11-04

Piperazin-1-yl-m-tolyl-methanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazin-1-yl-m-tolyl-methanone hydrochloride
• AC1MC2P8
• CTK6C0849
• MolPort-000-158-349
• AG-B-43467
• KB-204485
• (3-methylphenyl)-piperazin-1-ylmethanone hydrochloride
• (3-methylphenyl)-piperazin-1-ylmethanone
• hydrochloride
• 1-(3-methylbenzoyl)piperazine hydrochloride
• DTXSID60375165
• J-000282
• MFCD08444057
• piperazin-1-yl(m-tolyl)methanone hydrochloride
• (3-methylphenyl)-piperazin-1-ylmethanone;hydrochloride
• CS-0339949
• AKOS015947979
• 100940-01-0
• Piperazin-1-yl-m-tolyl-methanone Hydrochloride

• MDL： MFCD08444057
• Inchi： 1S/C12H16N2O.ClH/c1-10-3-2-4-11(9-10)12(15)14-7-5-13-6-8-14;/h2-4,9,13H,5-8H2,1H3;1H
• InChI Key： WAHPDTVFZNYJNH-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1=CC=CC(C)=C1)=O.[H]Cl

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Melting Point: 228-230°C